Cas no 374705-51-8 (N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide)

N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide structure
374705-51-8 structure
Product Name:N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide
CAS No:374705-51-8
MF:C18H19N3OS
MW:325.4280
CID:4724143
Update Time:2019-11-29

N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-{[2-(3-Pyridinyl)-1-piperidinyl]carbonothioyl}benzamide
    • MLS001075522
    • HMS2267J16
    • STL525405
    • SMR000646312
    • N-(2-pyridin-3-ylpiperidine-1-carbothioyl)benzamide
    • N-{[2-(pyridin-3-yl)piperidin-1-yl]carbonothioyl}benzamide
    • N-[(2-pyridin-3-ylpiperidin-1-yl)carbonothioyl]benzamide
    • N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide
    • Inchi: 1S/C18H19N3OS/c22-17(14-7-2-1-3-8-14)20-18(23)21-12-5-4-10-16(21)15-9-6-11-19-13-15/h1-3,6-9,11,13,16H,4-5,10,12H2,(H,20,22,23)
    • InChI Key: DMBUIFMXQQFLAB-UHFFFAOYSA-N
    • SMILES: S=C(N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C1=C([H])N=C([H])C([H])=C1[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 423
  • Topological Polar Surface Area: 77.3
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